Cas no 3118-97-6 (Sudan II)

Sudan II Properties

Names and Identifiers

• Sudan II
• 1-(2,4-Dimethylphenylazo)-2-naphthol
• C.I. 12140
• Solvent Orange 7
• sudan ii (C.I. 12140)
• 1-(2,4-XYLIDYLAZO)-2-NAPHTHOL
• 1-[2,4-XYLYLAZO]-2-NAPHTHOL
• FAT PONCEAU
• CI 12140
• CI NO 12140
• CALCO OIL SCARLET BL
• CALCO OIL SCARLET ZBL
• Sudan?Ⅱ
• SUDAN II, FOR MICROSCOPICAL STAINING (C.I. 12140)
• SudanII,pure25GR
• 1-(2',4'-dimethylbenzeneazo)-2-naphthol
• 1-(2,4-Dimethyl-phenylazo)-[2]naphthol
• 1-(2,4-Xylylazo)-2-naphthol,Solvent Orange 7
• 1-[(2,4-dimethylphenyl)azo]-2-naphthalenol
• 2,4-dimethyl-1-phenylazo-2-naphthol
• AKA505
• Biological stain
• FAT RED
• m-Xylol-(4 azo 1)-naphthol-(2)
• Red B
• redno.5
• Rot B
• SUDAN
• SUDAN 2
• Sudan II, pure
• Oil Red XO
• Solvent Orange 7
• +Expand

• MDL： MFCD00003896
• InChIKey： JBTHDAVBDKKSRW-FMQUCBEESA-N
• Inchi： InChI=1S/C18H16N2O/c1-12-7-9-16(13(2)11-12)19-20-18-15-6-4-3-5-14(15)8-10-17(18)21/h3-11,19H,1-2H3/b20-18-
• SMILES： CC1=CC(=C(C=C1)N/N=C\2/C3=CC=CC=C3C=CC2=O)C

Computed Properties

• Exact Mass: 276.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.126263138 g/mol
• Heavy Atom Count: 21
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Surface Charge: 0
• Topological Polar Surface Area: 41.5
• Molecular Weight: 276.3

Experimental Properties

• LogP: 5.57760
• PSA: 44.95000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 419.24°C (rough estimate)
• Melting Point: 158.0 to 161.0 deg-C
• Flash Point: 213.6 °C
• Solubility: Insoluble in water; sol in ethanol, acetone and benzene
• Color/Form: Not available
• Solubility: Not available
• Color index: 12140
• Density: 1.1318 (rough estimate)

Sudan II Security Information

• Symbol: GHS07
• RTECS：QL5850000
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S36/37-S45
• Risk Phrases：R40
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Sudan II Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%